Cas no 1807310-91-3 (Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate)

• Product Name: Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate
• CAS No: 1807310-91-3
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4955343
• Update Time: 2025-05-24

Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-3-16-11(14)7-4-5-9(13)8(6-12)10(7)15-2/h4-5,13H,3H2,1-2H3
• InChI Key： KXUWBCINCJOMME-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C(C=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 2
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate

Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate (CAS No. 1807310-91-3): A Comprehensive Overview

Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate (CAS No. 1807310-91-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits a range of potential applications in drug development and chemical research. Its molecular structure, incorporating both cyano and hydroxymethoxy functional groups, makes it a versatile intermediate in the synthesis of more complex molecules.

The< strong>Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate molecule is derived from benzoic acid derivatives, which are well-documented for their pharmacological properties. The presence of the cyano group (-CN) at the third position and the hydroxymethoxy group (-OCH₃) at the second position imparts distinct reactivity and functionality to the compound. These features make it a valuable building block for constructing more intricate chemical frameworks, particularly in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The< strong>Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate has emerged as a key intermediate in several synthetic pathways that aim to produce molecules with potential applications in treating various diseases. For instance, studies have explored its role in synthesizing derivatives that exhibit anti-inflammatory, antioxidant, and even anticancer properties.

One of the most compelling aspects of< strong>Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate is its role in medicinal chemistry. Researchers have leveraged its structural motifs to develop new scaffolds for drug candidates. The cyano group can be further functionalized into amides or carboxylic acids, while the hydroxymethoxy group can participate in etherification reactions, allowing for the creation of diverse chemical libraries. This flexibility has made it an attractive choice for high-throughput screening programs aimed at identifying lead compounds for further optimization.

The< strong>Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate also finds utility in materials science and industrial applications. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing polymers, dyes, and other specialty chemicals. Additionally, its stability under different reaction conditions enhances its suitability for large-scale production processes.

Recent advancements in synthetic methodologies have further highlighted the importance of< strong>Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications of its structure. These innovations have not only accelerated the discovery process but also opened up new avenues for exploring its potential applications.

The pharmacological profile of< strong>Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate continues to be an area of active investigation. Preclinical studies have suggested that derivatives of this compound may exhibit promising biological activities. For example, modifications to the cyano group have been shown to enhance binding affinity to certain biological targets, while alterations to the hydroxymethoxy group can influence metabolic stability and bioavailability.

In conclusion, Ethyl 3-cyano-4-hydroxy-2-methoxybenzoate (CAS No. 1807310-91-3) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an even greater role in shaping the future of medicinal chemistry.